N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide

• IUPAC Name: N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide
• InChI: InChI=1S/C15H15N3O2S/c1-11-15(16-14-5-3-4-10-18(11)14)12-6-8-13(9-7-12)17-21(2,19)20/h3-10,17H,1-2H3
• InChI Key: OPDSVTVEKLQVJR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C2N1C=CC=C2)C3=CC=C(C=C3)NS(=O)(=O)C
• Molecular Formula: C15H15N3O2S
• Molecular Weight: 301.4 g/mol

Description

N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide, also known as MIP, is a chemical compound that has been extensively studied for its potential use in scientific research. It is a small molecule that has shown promising results in various applications, including cancer research and drug discovery.

Mechanism of Action

The mechanism of action of N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide is complex and involves the inhibition of specific proteins involved in various cellular processes. N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide has been shown to bind to the ATP-binding site of these proteins, thereby inhibiting their activity and leading to downstream effects on cellular signaling pathways.
Biochemical and Physiological Effects:
N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide has been shown to have various biochemical and physiological effects, including the inhibition of cancer cell growth, the modulation of cellular signaling pathways, and the regulation of protein-protein interactions. However, the exact mechanisms underlying these effects are still being studied.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide in lab experiments is its specificity for certain proteins, which allows for targeted inhibition and modulation of cellular processes. However, one limitation of using N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide is its potential for off-target effects, which can lead to unintended consequences in cellular signaling pathways.

Future Directions

There are many potential future directions for the use of N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide in scientific research. One area of focus is the development of new drugs based on the structure of N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide, which could have improved efficacy and fewer side effects. Another area of focus is the use of N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide as a tool to study protein-protein interactions and cellular signaling pathways, which could lead to a better understanding of various diseases and potential new treatment options. Additionally, further research is needed to fully understand the biochemical and physiological effects of N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide and its potential for use in various applications.

Synthesis Methods

The synthesis of N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide involves several steps, including the reaction of 3-methylimidazo[1,2-a]pyridine with p-nitrobenzenesulfonyl chloride, followed by reduction with sodium dithionite and then reaction with 4-aminobenzene sulfonamide. The final product is obtained after purification through column chromatography.

Scientific Research Applications

N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide has been used in various scientific research applications, including cancer research, drug discovery, and as a tool to study protein-protein interactions. In cancer research, N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide has been shown to inhibit the growth of cancer cells by targeting specific proteins involved in cancer progression. In drug discovery, N-[4-(3-methylimidazo[1,2-a]pyridin-2-yl)phenyl]methanesulfonamide has been used as a starting point for the development of new drugs with improved efficacy and fewer side effects.